Cas no 756520-75-9 (4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole)

4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole is a boronic ester-functionalized pyrazole derivative commonly employed as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under typical handling conditions, making it suitable for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. The tetramethyl dioxaborolane moiety enhances solubility in organic solvents, facilitating purification and reactivity. This compound is particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and functional materials due to its compatibility with diverse reaction conditions and its role in constructing complex aromatic systems. Its well-defined structure ensures consistent performance in borylation and coupling applications.

4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole structure

756520-75-9 structure

Product Name:4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole

CAS No:756520-75-9

MF:C₁₅H₁₉BN₂O₂

MW:270.134563684464

MDL:MFCD22415359

CID:3030129

PubChem ID:4712738

Update Time:2025-05-21

4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1h-pyrazole
- 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
- SCHEMBL488172
- 756520-75-9
- EN300-205325
- CS-0176959
- DB-117755
- BS-32766
- 1H-Pyrazole, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
- G63975
- OWISFFAMZILFMN-UHFFFAOYSA-N
- GFB52075
- MDL： MFCD22415359
- Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)13-7-5-11(6-8-13)12-9-17-18-10-12/h5-10H,1-4H3,(H,17,18)
- InChI Key： OWISFFAMZILFMN-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C3C=NNC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 270.1539580g/mol
Monoisotopic Mass: 270.1539580g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.1Å²

4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T303260-10mg	4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	756520-75-9		10mg	$ 50.00	2022-06-02
TRC	T303260-50mg	4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	756520-75-9		50mg	$ 210.00	2022-06-02
TRC	T303260-100mg	4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	756520-75-9		100mg	$ 320.00	2022-06-02
Chemenu	CM430429-250mg	1H-Pyrazole, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	756520-75-9	95%+	250mg	$322	2023-01-03
Chemenu	CM430429-1g	1H-Pyrazole, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	756520-75-9	95%+	1g	$801	2023-01-03
Enamine	EN300-205325-0.05g	4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	756520-75-9		0.05g	$179.0	2023-09-16
Enamine	EN300-205325-0.1g	4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	756520-75-9		0.1g	$268.0	2023-09-16
Enamine	EN300-205325-0.25g	4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	756520-75-9		0.25g	$383.0	2023-09-16
Enamine	EN300-205325-0.5g	4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	756520-75-9		0.5g	$601.0	2023-09-16
Enamine	EN300-205325-1.0g	4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	756520-75-9		1g	$770.0	2023-06-08